Cas no 2114115-59-0 (ethyl 5-cyclobutylpyridazine-4-carboxylate)

• Product Name: ethyl 5-cyclobutylpyridazine-4-carboxylate
• CAS No: 2114115-59-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4780181
• Update Time: 2025-05-26

ethyl 5-cyclobutylpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-cyclobutylpyridazine-4-carboxylate

• Inchi： 1S/C11H14N2O2/c1-2-15-11(14)10-7-13-12-6-9(10)8-4-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： PYRFHPCXPHNXST-UHFFFAOYSA-N
• SMILES： C1=NN=CC(C2CCC2)=C1C(OCC)=O

Additional information on ethyl 5-cyclobutylpyridazine-4-carboxylate

Ethyl 5-Cyclobutylpyridazine-4-Carboxylate: A Comprehensive Overview

Ethyl 5-cyclobutylpyridazine-4-carboxylate, with the CAS number 2114115-59-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a pyridazine ring substituted with a cyclobutyl group at the 5-position and an ethoxycarbonyl group at the 4-position. This combination of functional groups makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of ethyl 5-cyclobutylpyridazine-4-carboxylate in drug discovery and material science. Its ability to form stable complexes with metal ions has been explored in depth, making it a candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The cyclobutane ring introduces strain into the molecule, which can enhance reactivity and selectivity in certain reactions, further broadening its utility.

The synthesis of ethyl 5-cyclobutylpyridazine-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyridazine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have utilized palladium-catalyzed coupling reactions to construct the cyclobutane ring with high precision. This approach not only improves yield but also allows for better control over stereochemistry, which is crucial for applications in pharmaceuticals.

In terms of physical properties, ethyl 5-cyclobutylpyridazine-4-carboxylate exhibits a melting point of approximately 120°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and THF. These characteristics make it suitable for use in organic synthesis as an intermediate or as a building block for more complex molecules. Its stability under thermal conditions has also been tested, showing minimal degradation up to temperatures of 200°C, which is advantageous for industrial applications.

One of the most exciting developments involving this compound is its role in bioactive molecules. Studies have shown that ethyl 5-cyclobutylpyridazine-4-carboxylate derivatives can inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This inhibition potential suggests that the compound could be a lead candidate for developing new drugs targeting Alzheimer's disease. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising agent for drug delivery systems.

The environmental impact of ethyl 5-cyclobutylpyridazine-4-carboxylate has also been a topic of recent research. Assessments indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. This biodegradability aligns with current green chemistry principles, making it an eco-friendly choice for various industrial processes.

In conclusion, ethyl 5-cyclobutylpyridazine-4-carboxylate (CAS No. 2114115-59-0) is a multifaceted compound with significant potential across multiple domains. Its unique structure, efficient synthesis methods, and favorable physical properties position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to play an increasingly important role in advancing modern science and technology.